Cas no 1086064-98-3 (5-Bromo-n-cyclopropylpyridine-3-sulfonamide)

• Product Name: 5-Bromo-n-cyclopropylpyridine-3-sulfonamide
• CAS No: 1086064-98-3
• MF: C₈H₉BrN₂O₂S
• MW: 277.138259649277
• MDL: MFCD16103447
• CID: 2114943
• Update Time: 2025-10-29

5-Bromo-n-cyclopropylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-cyclopropyl-3-Pyridinesulfonamide
• 5-bromo-n-cyclopropylpyridine-3-sulfonamide
• 5-Bromo-n-cyclopropylpyridine-3-sulfonamide

• MDL： MFCD16103447
• Inchi： 1S/C8H9BrN2O2S/c9-6-3-8(5-10-4-6)14(12,13)11-7-1-2-7/h3-5,7,11H,1-2H2
• InChI Key： ZZIDUZBGKQGNBD-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)S(NC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 297
• Topological Polar Surface Area: 67.4

Additional information on 5-Bromo-n-cyclopropylpyridine-3-sulfonamide

5-Bromo-n-cyclopropylpyridine-3-sulfonamide: A Promising Molecular Scaffold in Modern Medicinal Chemistry

5-Bromo-n-cyclopropylpyridine-3-sulfonamide, with the CAS number 1086064-98-3, represents a key molecule in the rapidly evolving field of pharmaceutical research. This compound, characterized by its unique pyridine ring fused with a cyclopropyl group and a sulfonamide functional group, has garnered significant attention due to its potential applications in drug discovery and targeted therapy. Recent studies have highlighted its role in modulating signal transduction pathways and its potential as a lead compound for the development of novel therapeutics.

The pyridine ring in 5-Bromo-n-cyclopropylpyridine-3-sulfonamide is a critical structural element, providing a versatile platform for drug design and chemical modification. The presence of the br Bromo substituent at the 5-position introduces electrophilic reactivity, which can be exploited for site-specific interactions with biological targets. Meanwhile, the cyclopropyl group contributes to molecular rigidity, enhancing the compound's binding affinity and selectivity toward specific receptors or enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the three-dimensional structure of 5-Bromo-n-cyclopropylpyridine-3-sulfonamide and its potential interactions with target proteins. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits high binding affinity for kinase enzymes involved in cellular signaling pathways. This finding underscores its potential as a candidate for kinase inhibitors, a class of drugs widely used in the treatment of oncological disorders and inflammatory diseases.

The sulfonamide functional group in 5-Bromo-n-cycloprop,ylpyridine-3-sulfonamide plays a dual role in its pharmacological profile. On one hand, it enhances the compound's solubility in aqueous environments, a critical factor for oral bioavailability. On the other hand, the sulfonamide moiety can engage in hydrogen bonding with target proteins, further strengthening the drug-target interaction. This property has been leveraged in the development of small molecule therapeutics targeting GPCR (G protein-coupled receptors) and ion channels.

Emerging research in drug repurposing has also explored the potential of 5-Bromo-n-cyclopropylpyridine-3-sulfonamide as a multitarget ligand. A 2024 study published in ACS Chemical Biology revealed that this compound can simultaneously modulate multiple signaling pathways, including PI3K/AKT and MAPK/ERK pathways, which are implicated in cell proliferation and apoptosis regulation. Such multitarget activity makes it a promising candidate for the treatment of complex diseases like neurodegenerative disorders and metabolic syndromes.

Advances in synthetic chemistry have further expanded the utility of 5-Bromo-n-cyclopropylpyridine-3-sulfonamide. Researchers have developed efficient asymmetric synthesis methods to produce this compound with high enantiomeric purity, ensuring its pharmacological efficacy and minimal side effects. These methods have been validated through in vitro and in vivo studies, demonstrating the compound's ability to inhibit target enzymes with low micromolar IC50 values.

The pyridine ring and sulfonamide group in 5-Bromo-n-cyclopropylpyridine-3-sulfonamide also provide a scaffold for structure-based drug design. By incorporating fluorine or hydroxyl substituents, researchers have been able to fine-tune the lipophilicity and metabolic stability of the molecule. These modifications have led to the development of derivatives with enhanced antimicrobial and antiviral activities, as reported in a 2023 study in Antimicrobial Agents and Chemotherapy.

Furthermore, the cyclopropyl group in 5-Bromo-n-cyclopropylpyridine-3-sulfonamide has been shown to influence the compound's conformational flexibility. This property is crucial for its ability to adopt specific binding modes with biological targets. Computational models have predicted that the cyclopropyl ring can form steric interactions with hydrophobic pockets in target proteins, enhancing the selectivity of the compound.

The potential applications of 5-Bromo-n-cyclopropylpyridine-3-sulfonamide extend beyond traditional antimicrobial and antitumor therapies. Recent studies have explored its role in neuropharmacology, where it has shown promise in modulating neurotransmitter receptors such as serotonin and glutamate receptors. These findings suggest that the compound could be a valuable tool in the treatment of psychiatric disorders and neurological conditions.

In conclusion, 5-Bromo-n-cyclopropylpyridine-3-sulfonamide stands out as a versatile molecule with significant potential in pharmaceutical research. Its unique structural features, including the pyridine ring, br Bromo substituent, cyclopropyl group, and sulfonamide functional group, make it an attractive candidate for the development of novel therapeutics. Ongoing research continues to uncover new applications and mechanisms of action for this compound, solidifying its position as a key player in the future of medicinal chemistry.

As the field of drug discovery evolves, compounds like 5-Bromo-n-cyclopropylpyridine-3-sulfonamide will play an increasingly important role in addressing complex medical challenges. The integration of computational modeling, synthetic chemistry, and biological assays will further enhance the development of such molecules, paving the way for more effective and targeted therapies in the years to come.